Cas no 827307-32-4 (Phenol, 2-[bis(2-mercaptoethyl)amino]-4,6-dimethyl-)

• Product name: Phenol, 2-[bis(2-mercaptoethyl)amino]-4,6-dimethyl-
• CAS No: 827307-32-4
• MF: C₁₂H₁₉NOS₂
• MW: 257.41536
• CID: 685289
• PubChem ID: 71417592

Phenol, 2-[bis(2-mercaptoethyl)amino]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[bis(2-mercaptoethyl)amino]-4,6-dimethyl-
• 2-[bis(2-sulfanylethyl)amino]-4,6-dimethylphenol
• DTXSID00836927
• 827307-32-4

• Inchi： InChI=1S/C12H19NOS2/c1-9-7-10(2)12(14)11(8-9)13(3-5-15)4-6-16/h7-8,14-16H,3-6H2,1-2H3
• InChI Key： QWIJEBVSFQBGKO-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)N(CCS)CCS)O)C

Computed Properties

• Exact Mass: 257.09080658g/mol
• Monoisotopic Mass: 257.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.5Ų
• XLogP3: 3